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Compound Name: NOR116
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Disclaimer: This document is intended for informational and research purposes only. All safety
precautions and handling guidelines from the manufacturer should be followed when working
with this chemical.

Introduction

NOR116, identified by CAS number 191680-81-6, is a high-performance, non-halogenated
polymer additive.[1][2][3][4][5] It is chemically classified as a monomeric N-alkoxy hindered
amine (NOR HAS), a type of Hindered Amine Light Stabilizer (HALS).[1][2][3][6] Marketed
commercially as Flamestab® NOR 116, this additive is distinguished by its multifunctional
capabilities, serving as both a highly efficient flame retardant and a potent UV and long-term
thermal stabilizer.[1][2][3][4][5][7][8] Its primary applications are in polyolefin-based products
such as fibers, nonwovens, tapes, and films, where it is effective at concentrations as low as
1%.[1][6] NOR116 is valued for its excellent polymer compatibility, high resistance to extraction,
and minimal interaction with acidic residues or other additives.[1][2][3]

Physical and Chemical Properties

The general physical and chemical properties of NOR116 are summarized in the table below.
These values are typical and may vary slightly between suppliers.
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Property

Value

Test Method / Conditions

CAS Number

191680-81-6

Chemical Name

Reaction products of N,N'-
ethane-1,2-diylbis(1,3-
propanediamine),
cyclohexane, peroxidized 4-
butylamino-2,2,6,6-
tetramethylpiperidine and
2,4,6-trichloro-1,3,5-triazine

Chemical Class

Triazine derivative / N-alkoxy
Hindered Amine (NOR HAS)

Molecular Weight ~2261 g/mol -
Physical Form Off-white granules Visual
Melting Point 108 - 123 °C -

Flash Point > 100 °C -

Vapor Pressure 0.1 MPa at 20°C
Specific Gravity 1.06 -

Bulk Density 0.28 g/ml -

Water Solubility <40 ppb at 20°C

(Data sourced from multiple references[1][2])

Synthesis

NOR116 is a complex reaction product. The formal chemical name indicates that it is
synthesized from several key precursors: N,N"-1,2-Ethanediylbis-1,3-propanediamine,
cyclohexane, peroxidized N-butyl-2,2,6,6-tetramethyl-4-piperidiamine, and 2,4,6-trichloro-1,3,5-
triazine. The synthesis involves reacting these components to create a high molecular weight,
multifunctional additive. While detailed, proprietary synthesis protocols are not publicly
available, a high-level representation of the process is illustrated below.
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High-level synthesis pathway for NOR116.

Mechanism of Action

NOR116 provides dual protection to polymers through two distinct, yet complementary,
chemical mechanisms: flame retardancy via radical scavenging and UV/thermal stabilization
through the Denisov Cycle.

Flame Retardant Mechanism

The flame retardant action of NOR116 is based on its ability to function as a radical scavenger
in both the gas phase and the condensed phase of a burning polymer. During combustion, the
high heat causes the N-O bond in the N-alkoxy amine to cleave, generating a variety of
reactive radicals, including nitroxyl and alkyl radicals.[9] These radicals actively interfere with
the self-propagating radical chain reactions of combustion.

e Gas Phase: Volatile radicals released from NOR116 interrupt the exothermic processes in
the flame, quenching highly reactive He and OHe radicals that are essential for fire

propagation.
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¢ Condensed Phase: In the polymer matrix, the generated radicals trap the polymer alkyl
radicals (P¢) and peroxy radicals (POOQOe), inhibiting the thermal degradation of the polymer
and reducing the production of flammable gases that fuel the fire.

This dual-phase intervention makes NOR116 highly effective, especially in thin applications

where traditional flame retardants may be less efficient.

Flame Retardancy Mechanism of NOR116
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Flame retardancy mechanism of NOR116.

UV and Thermal Stabilization Mechanism (Denisov
Cycle)

As a Hindered Amine Light Stabilizer (HALS), NOR116 protects polymers from degradation
caused by UV radiation and heat. Unlike UV absorbers, HALS do not absorb UV radiation.
Instead, they function by scavenging free radicals formed during the photo-oxidation of the
polymer.[10] This is a regenerative cyclic process known as the Denisov Cycle.

e The secondary amine within the HALS structure is oxidized to a stable nitroxyl radical
(>NOe»).

 This nitroxyl radical traps polymer alkyl radicals (P¢) to form an amino ether (>NOP).

e The amino ether then reacts with polymer peroxy radicals (POOe), regenerating the nitroxyl
radical (>NOe¢) and forming stable, non-radical products.

This cycle allows a single HALS molecule to neutralize many free radicals, providing
exceptionally long-lasting stabilization against weathering and thermal aging.[10]

UV Stabilization via Denisov Cycle

Hindered Amine Polymer Peroxy
(>NH) Radical (POOe)

xidation

Nitroxyl Radical
>Nos) L

Inhibits
‘Degradation
\

AN
\
+ P+ (Radical Trapping) /+ POQOe (Regeneration) *

\

Amino Ether Polymer Alkyl
(>NOP) Radical (Pe)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hindered_amine_light_stabilizers
https://en.wikipedia.org/wiki/Hindered_amine_light_stabilizers
https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

UV stabilization mechanism of HALS.

Performance Data

NOR116 demonstrates significant efficacy in improving the fire safety and durability of

polyolefins. The following tables summarize key performance metrics reported in technical

literature.

Elame Retardancy Performance

Polymer System

NOR116 Loading

Test Standard

Result /| Rating

Polypropylene (PP)

Limiting Oxygen Index

1.0% 24.2%

Nonwovens (Lon
Polypropylene (PP

ypropy (PP) 1.0% UL 94 VTM-2
Nonwovens
Polypropylene (PP

ypropy (PP) 1.0% DIN 4102 B1, B2 Pass
Nonwovens
Polypropylene (PP

ypropy (PP) 1.0% NFPA 701 Pass

Nonwovens

(Data sourced from reference[8])

Light and Thermal Stability Performance
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Polymer NOR116 o Performance
. Test Condition . Result
System Loading Metric
- ) ~250 days (vs.
PP Multi-filament Thermal Aging at  Days to
) 1.0% ] <50 days for
Fibers 100°C Embrittlement
control)
o ] ~450 days (vs.
PP Multi-filament Thermal Aging at  Days to
] 2.0% ] <50 days for
Fibers 100°C Embrittlement
control)
Weather-Ometer
PP Multifilaments 1 0% (WOM) Ci 65, % Retained >75% after 1000
. 0
(160/40 dtex) BPT 63°C, no Tenacity hours

spray

(Data sourced from reference|[8])

Experimental Protocols

The performance of NOR116 is evaluated using standardized testing procedures. Below are
detailed methodologies for key experiments.

Protocol: Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863 / 1ISO 4589

Obijective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material.[11][12]

Methodology:

e Specimen Preparation: Prepare a self-supporting specimen of the polymer containing a
specified concentration of NOR116 (e.g., 1.0% by weight). Typical specimen dimensions are
70-150 mm long, 10 £ 0.5 mm wide, and 4 + 0.5 mm thick.

o Apparatus Setup: Place the specimen vertically in a heat-resistant glass chimney. Introduce
a controlled, upward flow of an oxygen/nitrogen mixture from the bottom of the chimney.
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« Ignition: Ignite the top edge of the specimen with a propane flame. Remove the ignition
source once the specimen is burning.

» Oxygen Adjustment: Start with an oxygen concentration below the expected LOI value.
Observe if the flame self-extinguishes.

« |teration: Incrementally increase the oxygen concentration in subsequent tests with new
specimens until the flame is sustained for a specified period (e.g., 180 seconds) or burns a
specified length of the specimen.[11]

o Determination: The LOI is the lowest oxygen concentration, expressed as a volume
percentage, at which the material meets the burning criteria.[13][14] A higher LOI value
indicates better flame resistance.[15]

Protocol: UL 94 Vertical Burn Test

Standard: UL 94

Objective: To assess the flaming and afterglow characteristics of a plastic material after
exposure to a flame source in a vertical orientation.[16][17]

Methodology:

e Specimen Preparation: Mold bar specimens (typically 125 x 13 x 3 mm) of the polymer
containing NOR116. Condition the specimens as required by the standard.

o Apparatus Setup: Clamp a specimen in a vertical orientation. Place a layer of dry absorbent
surgical cotton on a horizontal surface 300 mm below the specimen.

» First Flame Application: Apply a standardized methane flame (20 mm high) to the bottom
edge of the specimen for 10 seconds.[18]

» First Observation: Remove the flame and record the afterflame time (t1).

» Second Flame Application: Immediately after the afterflame ceases, re-apply the flame for
another 10 seconds.
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e Second Observation: Remove the flame and record the second afterflame time (t2) and the
afterglow time (t3). Note if any flaming drips ignite the cotton below.

o Classification: Test a total of five specimens. The material is classified as V-0, V-1, or V-2
based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton,
with V-0 being the most flame-retardant classification.[16]

Protocol: Accelerated Weathering Test

Standard: ASTM G155/ ISO 4892-2

Objective: To simulate the damaging effects of sunlight, temperature, and moisture on a
polymer formulation using a laboratory-controlled apparatus (Xenon-Arc Weather-Ometer).

Methodology:
e Specimen Preparation: Prepare flat plaques or films of the polymer containing NOR116.

o Apparatus Setup: Mount the specimens in the Weather-Ometer (WOM). The apparatus uses
a xenon-arc lamp as the light source to simulate the full spectrum of sunlight.

o Test Cycle: Program a specific test cycle that defines the conditions of light exposure,
temperature, and moisture (e.g., water spray, humidity). A common cycle involves continuous
light with a specific irradiance (e.g., 0.55 W/m2 at 340 nm), a black panel temperature of
63°C, and controlled humidity.[8]

o Exposure: Run the test for a specified duration (e.g., 500, 1000, 2000 hours).

o Evaluation: Periodically remove specimens and evaluate changes in physical and aesthetic
properties. Key metrics include:

[e]

Color Change (AE): Measured using a spectrophotometer.

o

Gloss Retention: Measured using a gloss meter.

[¢]

Mechanical Properties: Tensile strength, elongation, and impact resistance are measured
and compared to unexposed control samples.[19]
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General Experimental Workflow

The development and evaluation of a polymer formulation containing NOR116 typically follows
a structured workflow from compounding to final performance testing.
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General workflow for polymer formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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